Caesiosid

• CAS RN: 19870-44-1
• Molecular Formula: C26H28O15
• Molecular Weight: 580.5 g/mol
• IUPAC Name: 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• InChI: InChI=1S/C26H28O15/c27-11-2-1-9(3-12(11)28)16-6-14(30)19-13(29)4-10(5-17(19)40-16)39-26-24(36)22(34)21(33)18(41-26)8-38-25-23(35)20(32)15(31)7-37-25/h1-6,15,18,20-29,31-36H,7-8H2/t15-,18-,20+,21-,22+,23-,24-,25+,26-/m1/s1
• InChI Key: QOYOSTICCWYNER-AZQDDYIYSA-N
• Isomeric SMILES: C1[C@H]([C@@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=CC(=C4C(=C3)OC(=CC4=O)C5=CC(=C(C=C5)O)O)O)O)O)O)O)O)O
• SMILES: C1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=CC(=C4C(=C3)OC(=CC4=O)C5=CC(=C(C=C5)O)O)O)O)O)O)O)O)O

Description

Caesiosid is a flavonoid compound that is found in the leaves of Caesalpinia sappan, a plant that is native to Southeast Asia. Caesiosid has been the subject of extensive scientific research due to its potential therapeutic applications. In

Scientific Research Applications

• Use in Biomedical Research and Security Concerns

  • Caesium-based irradiators are used in biomedical research, such as immunology, to destroy bone marrow in mice for stem cell transplants. The US National Nuclear Security Administration (NNSA) is investigating alternatives to caesium irradiators due to security concerns about their use in making 'dirty' bombs. This highlights the dual-use nature of caesium in scientific research and security considerations (Tollefson, 2016).

• Development of Shared Semantics in Clinical Research

  • The Biomedical Research Integrated Domain Group (BRIDG) project developed a model for shared understanding of semantics in clinical research. The BRIDG model, which incorporates caesium-related data, has facilitated rapid development of semantic interoperability across applications in clinical research (Fridsma et al., 2008).

• Closed Artificial Ecosystems for Ecological Studies

  • Closed Artificial ecosystems (CAES) are used for quantitative studies of natural and man-made ecosystems. These ecosystems are vital for theoretical ecology, developing the "ecosystems health" concept, and for applications like bioremediation or biodepollution processes (Pechurkin & Shirobokova, 2001).

• Biochar Application in Agricultural Research

  • Studies on the effect of biochar application (CA) on soil physical properties and grain yields of upland rice in Laos. This research provides insights into soil productivity improvement through biochar application (Asai et al., 2009).

• Energy Storage in Microgrids

  • Research on the use of Compressed Air Energy Storage (CAES) in islanded microgrids, including wind turbines, photovoltaic arrays, and diesel generators, for mitigating fluctuations in renewable energy output (Zhang et al., 2015).